Cas no 1864058-38-7 (tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate)

• Product Name: tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate
• CAS No: 1864058-38-7
• MDL: MFCD29041140
• CID: 4625175
• PubChem ID: 121552579
• Update Time: 2025-05-28

tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate

• MDL： MFCD29041140

Additional information on tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate

Comprehensive Analysis of tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate (CAS No. 1864058-38-7)

The compound tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate (CAS No. 1864058-38-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-bromophenoxy moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this chemical due to its role in developing novel kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate has surged, driven by advancements in drug discovery and combinatorial chemistry. This compound’s CAS No. 1864058-38-7 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its brominated aromatic component also attracts attention for applications in material science, particularly in designing OLED materials and liquid crystals.

From a synthetic chemistry perspective, the tert-butyl protecting group in this molecule enhances stability during multi-step reactions, a feature highly valued in peptide synthesis and medicinal chemistry. The 4-bromophenoxyethyl segment offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern heterocyclic chemistry.

Environmental and regulatory considerations are also critical when discussing CAS No. 1864058-38-7. While not classified as hazardous, its bromine substituent necessitates proper handling to avoid potential bioaccumulation concerns. This aligns with growing industry focus on green chemistry principles and sustainable synthesis methods, topics frequently queried in scientific forums and patent searches.

The compound’s physicochemical properties—including its melting point, solubility, and spectroscopic characteristics (e.g., NMR and HPLC data)—are well-documented in technical literature. These details are essential for researchers optimizing reaction conditions or developing analytical methods for quality control. Notably, its logP value suggests moderate lipophilicity, making it suitable for drug delivery studies targeting CNS disorders.

In conclusion, tert-butyl N-{4-[1-(4-bromophenoxy)ethyl]phenyl}carbamate represents a versatile building block in contemporary organic synthesis. Its dual utility in pharmaceutical development and advanced materials research underscores its importance in addressing challenges like drug resistance and energy-efficient displays. As innovation accelerates, this compound’s role in high-throughput screening and molecular design will likely expand, cementing its status as a key player in cutting-edge science.